Cas no 2228094-35-5 (2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol
• CAS No: 2228094-35-5
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6502741
• PubChem ID: 165669299
• Update Time: 2025-10-29

2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol
• 2228094-35-5
• EN300-1784712

• Inchi： 1S/C10H22N2O/c1-10(11,8-13)7-9-5-3-4-6-12(9)2/h9,13H,3-8,11H2,1-2H3
• InChI Key： QZPCVKWODBHPCW-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1CCCCN1C)N

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol

Comprehensive Analysis of 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol (CAS No. 2228094-35-5)

In the rapidly evolving field of pharmaceutical and chemical research, 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol (CAS No. 2228094-35-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its amino-methyl and piperidine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework suggests versatility in drug design, particularly in targeting neurological and metabolic pathways.

The CAS No. 2228094-35-5 identifier is critical for researchers seeking precise chemical data, as it ensures unambiguous identification across databases. Recent trends in AI-driven drug discovery and computational chemistry have amplified the demand for such specialized compounds. Users frequently search for terms like "2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol synthesis" or "CAS 2228094-35-5 applications," reflecting a growing curiosity about its synthetic routes and therapeutic potential.

From a structural perspective, the compound's propan-1-ol backbone and methylpiperidinyl substitution offer steric and electronic features that may influence receptor binding. These attributes align with current research hotspots, such as GPCR-targeted therapies and CNS drug development. Notably, its chiral centers could be pivotal for enantioselective interactions, a topic frequently queried in pharmacology forums and patent literature.

In analytical chemistry, 2228094-35-5 poses intriguing challenges for chromatographic separation and spectroscopic characterization. Discussions on platforms like ResearchGate often highlight the need for optimized HPLC methods or NMR protocols for such structurally complex amines. This aligns with broader industry demands for high-purity reference standards in preclinical studies.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol remains an active area of investigation. With increasing emphasis on green chemistry, researchers are exploring catalytic asymmetric synthesis routes to minimize waste. These efforts resonate with search queries like "sustainable synthesis of piperidine derivatives"—a testament to the compound's relevance in contemporary medicinal chemistry discourse.

Patent analytics reveal growing IP activity around CAS 2228094-35-5, particularly in neuroprotective agents and enzyme modulators. Its potential as a scaffold for kinase inhibitors is another frequently debated topic in drug discovery webinars. Such applications position this molecule at the intersection of precision medicine and small-molecule therapeutics.

In conclusion, 2-amino-2-methyl-3-(1-methylpiperidin-2-yl)propan-1-ol exemplifies the convergence of structural complexity and pharmacological promise. As high-throughput screening technologies advance, this compound may unlock new paradigms in targeted therapy development, making it a compelling subject for both academic and industrial research initiatives.